Cas no 2228881-61-4 (1-(2,6-dimethoxyphenyl)-2-methylpropan-2-ol)

• Product Name: 1-(2,6-dimethoxyphenyl)-2-methylpropan-2-ol
• CAS No: 2228881-61-4
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 6577307
• PubChem ID: 165881180
• Update Time: 2025-06-26

1-(2,6-dimethoxyphenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethoxyphenyl)-2-methylpropan-2-ol
• EN300-1818290
• 2228881-61-4

• Inchi： 1S/C12H18O3/c1-12(2,13)8-9-10(14-3)6-5-7-11(9)15-4/h5-7,13H,8H2,1-4H3
• InChI Key： ARIHNZGGBQRMEH-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C(=CC=CC=1OC)OC

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(2,6-dimethoxyphenyl)-2-methylpropan-2-ol

1-(2,6-Dimethoxyphenyl)-2-methylpropan-2-ol: A Comprehensive Overview

1-(2,6-Dimethoxyphenyl)-2-methylpropan-2-ol (CAS No: 2228881-61-4) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines a dimethoxyphenyl group with a tertiary alcohol functional group. The presence of these groups imparts distinctive chemical and physical properties, making it a valuable intermediate in organic synthesis.

The dimethoxyphenyl moiety in the molecule contributes to its aromaticity and enhances its stability. The tertiary alcohol group, on the other hand, introduces hydrophilic properties, enabling the compound to participate in various chemical reactions such as esterifications and etherifications. Recent studies have highlighted the potential of this compound as a building block for synthesizing bioactive molecules with anti-inflammatory and antioxidant properties.

From a synthetic perspective, 1-(2,6-dimethoxyphenyl)-2-methylpropan-2-ol can be efficiently synthesized through a multi-step process involving Friedel-Crafts alkylation followed by hydrolysis. The reaction conditions are optimized to ensure high yield and purity of the final product. Researchers have also explored alternative routes using microwave-assisted synthesis to accelerate the reaction process and improve selectivity.

In terms of applications, this compound has shown promise in the development of bioactive molecules with potential therapeutic benefits. For instance, studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting its potential use in anti-inflammatory drug development. Additionally, its antioxidant properties make it a candidate for use in cosmetic formulations aimed at protecting the skin from oxidative stress.

The demand for 1-(2,6-dimethoxyphenyl)-2-methylpropan-2-ol has been growing due to its role as an intermediate in the synthesis of more complex molecules. Its ability to undergo various transformations makes it a valuable asset in the toolbox of organic chemists. Recent advancements in green chemistry have also led to the exploration of environmentally friendly methods for synthesizing this compound, reducing its ecological footprint.

In conclusion, 1-(2,6-dimethoxyphenyl)-2-methylpropan-2-ol (CAS No: 2228881-61-4) is a multifaceted compound with immense potential in diverse industries. Its unique structure and reactivity make it an indispensable intermediate in organic synthesis. As research continues to uncover new applications and improved synthesis methods, this compound is poised to play an even more significant role in the development of innovative chemical products.